Cas no 1861113-33-8 (1-[(2,2-Dimethylcyclopentyl)amino]-3-fluoropropan-2-ol)

• Product Name: 1-[(2,2-Dimethylcyclopentyl)amino]-3-fluoropropan-2-ol
• CAS No: 1861113-33-8
• MF: C₁₀H₂₀FNO
• MW: 189.270306587219
• CID: 6199687
• PubChem ID: 165787781
• Update Time: 2025-05-19

1-[(2,2-Dimethylcyclopentyl)amino]-3-fluoropropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1861113-33-8
• 1-[(2,2-dimethylcyclopentyl)amino]-3-fluoropropan-2-ol
• EN300-1652820
• 1-[(2,2-Dimethylcyclopentyl)amino]-3-fluoropropan-2-ol

• Inchi： 1S/C10H20FNO/c1-10(2)5-3-4-9(10)12-7-8(13)6-11/h8-9,12-13H,3-7H2,1-2H3
• InChI Key： FLTZVZROQKUPKB-UHFFFAOYSA-N
• SMILES： FCC(CNC1CCCC1(C)C)O

Computed Properties

• Exact Mass: 189.15289242g/mol
• Monoisotopic Mass: 189.15289242g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 32.3Ų

Additional information on 1-[(2,2-Dimethylcyclopentyl)amino]-3-fluoropropan-2-ol

Compound CAS No. 1861113-33-8: 1-[(2,2-Dimethylcyclopentyl)amino]-3-fluoropropan-2-ol

CAS No. 1861113-33-8, commonly referred to as 1-[(2,2-Dimethylcyclopentyl)amino]-3-fluoropropan-2-ol, is a versatile organic compound with a unique structure that has garnered significant attention in recent years. This compound belongs to the class of tertiary alcohols and features a cyclopentane ring substituted with a dimethyl group and an amino alcohol moiety. The presence of the fluorine atom at the third position of the propanol chain introduces distinct electronic and steric properties, making it a valuable molecule in various chemical and pharmaceutical applications.

The synthesis of 1-[(2,2-Dimethylcyclopentyl)amino]-3-fluoropropan-2-ol involves a multi-step process that typically begins with the preparation of the cyclopentane derivative. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of the chiral center at the second carbon of the propanol chain. This has significantly improved the enantiomeric excess of the final product, making it more suitable for applications in chiral resolution and asymmetric catalysis.

In terms of physical properties, this compound exhibits a melting point of approximately 75°C and a boiling point around 95°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, which facilitates its use in various extraction and purification techniques. The compound's stability under thermal and oxidative conditions has been extensively studied, with recent research indicating that it remains stable up to 200°C in inert atmospheres.

The chemical structure of CAS No. 1861113-33-8 is characterized by a cyclopentane ring substituted with two methyl groups at the 2-position. This substitution pattern imparts rigidity to the ring system, which is crucial for maintaining the compound's stereochemical integrity. The amino group attached to the cyclopentane ring forms a secondary amine, which can participate in various hydrogen bonding interactions. The fluorine atom at the terminal position of the propanol chain introduces both electron-withdrawing effects and steric hindrance, further enhancing its reactivity in chemical transformations.

Recent studies have explored the application of this compound as an intermediate in drug discovery programs targeting various therapeutic areas. For instance, its ability to act as a chiral auxiliary has been exploited in the synthesis of complex natural products and bioactive molecules. Additionally, its role as a building block in medicinal chemistry has been highlighted in several research articles published within the last two years.

In conclusion, CAS No. 1861113-33-8, or 1-[(2,2-Dimethylcyclopentyl)amino]-3-fluoropropan-2-ol, stands out as a significant molecule due to its unique structure and diverse applications. Its continued exploration across academic and industrial settings underscores its potential to contribute to advancements in organic synthesis and pharmaceutical development.